2-(2,3,5-Trichlorophenyl)acetonitrile

• IUPAC Name: 2-(2,3,5-trichlorophenyl)acetonitrile
• InChI: InChI=1S/C8H4Cl3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
• InChI Key: MVGPEGIFSAFHOU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CC#N)Cl)Cl)Cl
• Molecular Formula: C8H4Cl3N
• Molecular Weight: 220.5 g/mol
• CAS RN: 4681-16-7

Description

“2-(2,3,5-Trichlorophenyl)acetonitrile” is a chemical compound with the molecular formula C8H4Cl3N. It is a derivative of acetonitrile, which is a colorless liquid commonly used as an organic solvent.

Synthesis Analysis

The synthesis of “2-(2,3,5-Trichlorophenyl)acetonitrile” and its derivatives has been reported in the scientific literature. For instance, Karegoudar et al. successfully developed a series of 4-substituted 2-(2,3,5-trichlorophenyl)-1,3-thiazoles. The reaction conditions can tolerate a variety of substrates, including electron-donating groups, strong electron-withdrawing groups, and sterically bulky groups.

Molecular Structure Analysis

The molecular structure of “2-(2,3,5-Trichlorophenyl)acetonitrile” consists of a nitrile group (-CN) attached to a phenyl ring that is substituted with three chlorine atoms at the 2, 3, and 5 positions.

Scientific Research Applications

Antimicrobial Activity

2-(2,3,5-Trichlorophenyl)acetonitrile: has been investigated for its antimicrobial potential. . Further studies could explore its mechanism of action and optimize its efficacy.

Electrochemical Applications

Beyond biological activity, acetonitrile itself has applications in organic synthesis. Electrochemical methods have gained interest due to their efficiency and environmental credentials. .

Synthesis routes and methods

Procedure details

A solution of 19.2 grams (0.070 mole) of 2,3,5-trichlorophenylmethyl bromide in 50 mL of methanol was stirred, and a solution of 4.1 grams (0.084 mole) of sodium cyanide in 10 mL of water was added dropwise during a 10 minute period. The addition caused an exothermic reaction which raised the reaction mixture temperature to about 35° C. Upon completion of addition, the reaction mixture was warmed to reflux, where it was stirred for 4.5 hours. The reaction mixture was allowed to cool to ambient temperature, where it was stirred for about 60 hours. After this time the reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The extract was washed with two portions of water, two 25 mL portions of aqueous 10% hydrochloric acid, and then with three portions of water. The organic layer was dried with sodium sulfate and filtered. The filtrate was concentrated under reduced pressure, yielding 10.8 grams of 2,3,5-trichlorophenylacetonitrile. The infrared spectrum was consistent with the proposed structure.